Cas no 855715-31-0 (2-amino-1-(4-ethylphenyl)ethyldimethylamine)

• Product Name: 2-amino-1-(4-ethylphenyl)ethyldimethylamine
• CAS No: 855715-31-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD06655100
• CID: 3158109
• PubChem ID: 3595793
• Update Time: 2025-10-30

2-amino-1-(4-ethylphenyl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-N1,N1-dimethylethane-1,2-diamine
• MFCD06655100
• AKOS000200399
• AKOS016040577
• EN300-10659
• G37496
• N-[2-amino-1-(4-ethylphenyl)ethyl]-N,N-dimethylamine
• (2-Amino-1-(4-ethylphenyl)ethyl)dimethylamine
• 1-(4-ethylphenyl)-N,N-dimethylethane-1,2-diamine
• FJB71531
• 855715-31-0
• 980-236-7
• CS-0231007
• [2-amino-1-(4-ethylphenyl)ethyl]dimethylamine
• 2-amino-1-(4-ethylphenyl)ethyldimethylamine

• MDL： MFCD06655100
• Inchi： 1S/C12H20N2/c1-4-10-5-7-11(8-6-10)12(9-13)14(2)3/h5-8,12H,4,9,13H2,1-3H3
• InChI Key： YDUYAUXCQVPGKS-UHFFFAOYSA-N
• SMILES： N(C)(C)C(CN)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 192.162648646Da
• Monoisotopic Mass: 192.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-amino-1-(4-ethylphenyl)ethyldimethylamine

Professional Introduction to 2-amino-1-(4-ethylphenyl)ethyldimethylamine (CAS No. 855715-31-0)

2-amino-1-(4-ethylphenyl)ethyldimethylamine, identified by its Chemical Abstracts Service (CAS) number 855715-31-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, has garnered attention due to its potential applications in various scientific domains, particularly in medicinal chemistry and drug development.

The molecular structure of 2-amino-1-(4-ethylphenyl)ethyldimethylamine comprises an amino group attached to a benzene ring substituted with an ethyl group, further linked to a dimethylamino side chain. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for synthetic chemistry and pharmacological exploration. The presence of multiple reactive sites in its molecule allows for diverse modifications, enabling researchers to tailor its behavior for specific applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The< strong> 2-amino-1-(4-ethylphenyl)ethyldimethylamine scaffold has been investigated for its possible role in modulating biological pathways relevant to neurological disorders. Preliminary studies suggest that this compound may exhibit properties conducive to the development of novel therapeutic agents targeting central nervous system (CNS) disorders.

The investigation into the biological activity of 2-amino-1-(4-ethylphenyl)ethyldimethylamine has been complemented by advanced computational methods. Molecular docking simulations have been employed to predict its interaction with various biological targets, providing insights into its potential mechanisms of action. These studies have highlighted the compound's ability to bind to specific receptors and enzymes, which could be exploited for therapeutic purposes.

Moreover, the synthesis of derivatives of 2-amino-1-(4-ethylphenyl)ethyldimethylamine has been a focal point in synthetic organic chemistry research. By modifying its structure, scientists aim to enhance its pharmacological properties while minimizing potential side effects. The development of efficient synthetic routes has been crucial in making this compound more accessible for further investigation.

The versatility of 2-amino-1-(4-ethylphenyl)ethyldimethylamine extends beyond pharmaceutical applications. Its unique chemical characteristics make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. The compound's ability to participate in various chemical reactions underscores its importance as a building block in industrial chemistry.

In conclusion, 2-amino-1-(4-ethylphenyl)ethyldimethylamine (CAS No. 855715-31-0) represents a promising compound with diverse applications in chemical and pharmaceutical research. Its structural features and biological potential have positioned it as a subject of intense study, with ongoing research aiming to unlock its full therapeutic and industrial capabilities. As our understanding of its properties continues to evolve, so too will its role in advancing scientific and medical progress.